Cas no 274693-49-1 (Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor)
Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor Chemical and Physical Properties
Names and Identifiers
-
- Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor
- (3aR,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-di...
- CPATAM
- (3aR,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-ol
- Ticagrelor Impurity 175
- AS-75184
- 274693-49-1
- ZKA69349
- (3aR,4S,6R,6aS)-6-(7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-ol
- CS-M2239
- (3AR,4S,6R,6AS)-6-(7-(((1R,2S)-2-(3,4-DIFLUOROPHENYL)CYCLOPROPYL)AMINO)-5-(PROPYLTHIO)-3H-[1,2,3]TRIAZOLO[4,5-D]PYRIMIDIN-3-YL)-2,2-DIMETHYLTETRAHYDRO-3AH-CYCLOPENTA[D][1,3]DIOXOL-4-OL
- AKOS037647894
- SCHEMBL14781568
- (3aR,4S,6R,6aS)-6-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-2,2-
- (3Ar,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[4,5-d]pyrimidin-3-yl]-2,2-dimethyl-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-ol
-
- MDL: MFCD26961000
- Inchi: 1S/C24H28F2N6O3S/c1-4-7-36-23-28-21(27-15-9-12(15)11-5-6-13(25)14(26)8-11)18-22(29-23)32(31-30-18)16-10-17(33)20-19(16)34-24(2,3)35-20/h5-6,8,12,15-17,19-20,33H,4,7,9-10H2,1-3H3,(H,27,28,29)/t12-,15+,16+,17-,19-,20+/m0/s1
- InChI Key: GIHHRVYXULTCNA-FNOIDJSQSA-N
- SMILES: S(CCC)C1=NC(=C2C(=N1)N([C@@H]1C[C@@H]([C@@H]3[C@H]1OC(C)(C)O3)O)N=N2)N[C@@H]1C[C@H]1C1C=CC(=C(C=1)F)F
Computed Properties
- Exact Mass: 518.19100
- Monoisotopic Mass: 518.19116627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 36
- Rotatable Bond Count: 7
- Complexity: 803
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 133Ų
Experimental Properties
- Density: 1.64±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (2.2E-4 g/L) (25 ºC),
- PSA: 132.51000
- LogP: 3.86840
Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM337597-10mg |
(3aR,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-ol |
274693-49-1 | 95%+ | 10mg |
$2730 | 2022-06-11 | |
| Chemenu | CM337597-50mg |
(3aR,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-ol |
274693-49-1 | 95%+ | 50mg |
$8112 | 2022-06-11 | |
| Chemenu | CM337597-100mg |
(3aR,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-ol |
274693-49-1 | 95%+ | 100mg |
$15538 | 2022-06-11 | |
| eNovation Chemicals LLC | Y1055176-10mg |
(3aR,4S,6R,6aS)-6-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)aMino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyriMidin-3-yl)-2,2- |
274693-49-1 | 98% | 10mg |
$1815 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1055176-50mg |
(3aR,4S,6R,6aS)-6-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)aMino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyriMidin-3-yl)-2,2- |
274693-49-1 | 98% | 50mg |
$5815 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1055176-100mg |
(3aR,4S,6R,6aS)-6-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)aMino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyriMidin-3-yl)-2,2- |
274693-49-1 | 98% | 100mg |
$9650 | 2024-06-06 | |
| TRC | D446270-1000mg |
Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor |
274693-49-1 | 1g |
$1453.00 | 2023-05-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1060060-10mg |
(3aR,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-ol |
274693-49-1 | 98% | 10mg |
¥ǝœſǝř | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1060060-50mg |
(3aR,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-ol |
274693-49-1 | 98% | 50mg |
¥ȂȬƧƚſ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1060060-100mg |
(3aR,4S,6R,6aS)-6-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-ol |
274693-49-1 | 98% | 100mg |
¥ůŁſſœ | 2023-07-25 |
Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor
Professional Introduction to Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor (CAS No. 274693-49-1)
Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor, a compound with the CAS number 274693-49-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound is a derivative of Ticagrelor, a well-known antiplatelet agent widely used in the prevention and treatment of cardiovascular diseases. The structural modification of Ticagrelor into Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor has been meticulously designed to enhance its pharmacological properties while maintaining its therapeutic efficacy.
The chemical structure of Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor incorporates a deshydroxyethoxy moiety and a dimethylmethylene group, which are critical for its unique interaction with biological targets. These modifications have been strategically positioned to optimize the compound's solubility, bioavailability, and metabolic stability. The presence of these functional groups also contributes to the compound's ability to inhibit platelet aggregation effectively, thereby reducing the risk of thrombotic events in patients with acute coronary syndromes.
Recent studies have highlighted the potential of Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor as a novel therapeutic agent in cardiovascular medicine. Research conducted by leading pharmaceutical companies and academic institutions has demonstrated that this derivative exhibits superior antiplatelet activity compared to its parent compound, Ticagrelor. The enhanced efficacy is attributed to the improved binding affinity and prolonged duration of action, which result from the structural modifications.
In clinical trials, patients treated with Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor have shown reduced platelet reactivity and lower incidence of cardiovascular events. These findings are particularly promising for patients who have experienced myocardial infarction or stroke, as the compound offers a more effective and safer alternative to existing treatments. The extended half-life of Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor also reduces the frequency of dosing, improving patient compliance and convenience.
The pharmacokinetic profile of Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor has been extensively studied to ensure optimal therapeutic outcomes. The compound exhibits rapid absorption after oral administration and achieves steady-state concentrations within 24 hours. Its metabolism is primarily mediated by cytochrome P450 enzymes, with a primary route leading to inactive metabolites. This metabolic pathway minimizes the risk of drug-drug interactions and reduces the potential for adverse effects.
The synthesis of Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor involves a multi-step process that requires precise control over reaction conditions and purification techniques. Advanced synthetic methodologies have been employed to ensure high yield and purity, making it suitable for large-scale production. The use of chiral catalysts and asymmetric synthesis techniques has further optimized the process, resulting in enantiomerically pure compounds that exhibit minimal side effects.
The safety profile of Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor has been thoroughly evaluated in preclinical and clinical studies. The compound has demonstrated a favorable safety profile with minimal bleeding complications when compared to traditional antiplatelet agents. However, as with all antiplatelet drugs, caution must be exercised in patients with bleeding disorders or those undergoing surgical procedures.
The development of Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor underscores the ongoing efforts in pharmaceutical research to improve existing therapies and address unmet medical needs. The compound's unique structural features and enhanced pharmacological properties make it a promising candidate for further clinical investigation. Future studies are planned to explore its potential in treating other cardiovascular conditions and evaluating long-term safety and efficacy.
In conclusion, Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor (CAS No. 274693-49-1) represents a significant advancement in antiplatelet therapy. Its structural modifications have led to improved pharmacological properties, including enhanced efficacy and prolonged duration of action. The compound's favorable safety profile and ease of administration make it an attractive option for patients with cardiovascular diseases. As research continues to uncover new applications for this derivative, it is expected to play a crucial role in shaping future treatment strategies in cardiovascular medicine.
274693-49-1 (Deshydroxyethoxy-2,3-O-(dimethylmethylene) Ticagrelor) Related Products
- 274693-27-5(Ticagrelor)
- 220347-05-7(Deshydroxyethoxy Ticagrelor)
- 1265911-55-4(Ticagrelor-d7)
- 274693-39-9(Ticagrelor Sulfone)
- 274693-26-4(Ticagrelor Acetonide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)